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Get Quote

Key Information on 2-Hydroxy-1,4-benzoquinone

The table below summarizes the core identities and formation pathways for 2-Hydroxy-1,4-benzoquinone.

Property | Aspect

Description

Chemical Formula

Molar Mass

IUPAC Name

Common Synonyms

CAS Registry Number

Primary Formation Pathway 1

Primary Formation Pathway 2

Key Property

CeHa0Os [1] [2]

124.1 g/mol [1] [2]

2-hydroxycyclohexa-2,5-diene-1,4-dione [2]

2-Hydroxy-p-benzoquinone, Hydroxy-p-benzoquinone [1] [2]

2474-72-8 [1]

Reaction of 1,4-Benzoquinone with hydrogen peroxide [2].

Metabolic conversion from phenols like 1,2,4-benzenetriol [2].

Tends to spontaneously dimerize via peroxo bridges [2].
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Synthesis and Reaction Pathways

Understanding the interconnected biochemical and chemical reactions is crucial for experimental design. The

diagram below maps out the key pathways involving 2-Hydroxy-1,4-benzoquinone.
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This diagram shows two primary contexts for 2-Hydroxy-1,4-benzoquinone (HBQ) formation:
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e Biochemical Pathways: In microbial metabolism, HBQ is a redox intermediate that can be reduced
to 1,2,4-benzenetriol or dehydrated to 1,4-benzoquinone [2] [4] [5].

e Chemical Pathways: In the lab, HBQ is produced through direct chemical reactions, including the
reaction of 1,4-benzoquinone with hydrogen peroxide or hydroxyl radicals [2] [3].

Experimental Details and Parameters

For researchers aiming to reproduce or work with these reactions, the table below provides specific

parameters and experimental context.

Reaction /| Parameter Experimental Details & Context

Formation from 1,4-Benzoquinone & H20:2 Described as a general synthetic route [2].

| Formation from *OH Radicals | Method: Pulse radiolysis in N20-saturated aqueous solutions. Rate
Constant (k): (6.6 x 109 , dm/3 mol~{-1} sA{-1} ) for *OH addition to 1,4-benzoquinone [3]. | | Enzyme:
2-Hydroxy-1,4-benzoquinone Reductase (EC 1.6.5.7) | Reaction: HBQ + NADH + H* & 1,2/4-
Trihydroxybenzene + NAD®. Cofactor: Flavoprotein (FMN). Organism Note: Inducible by 2,4,5-
trichlorophenoxyacetate in Burkholderia cepacia [4]. | | Enzyme: 2-Hydroxy-1,4-benzoquinone-2-
reductase | Reaction: Converts HBQ to 1,4-benzoquinone and H20 [2] [5]. | | Spontaneous Dimerization |

Tends to dimerize spontaneously via peroxo bridges, a key stability consideration [2]. |

Technical Support Scenarios and Solutions

Based on the chemical and biochemical properties, here are some targeted technical support scenarios.

Scenario 1: Low Yield in Chemical Synthesis

e Potential Cause: The spontaneous dimerization of HBQ via peroxo bridges can consume the product
[2].
¢ Investigation Path:
o Monitor reaction progress over time to identify if yield decreases after a peak, suggesting
product degradation.
e Optimization Strategy:

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://en.wikipedia.org/wiki/Hydroxy-1,4-benzoquinone
https://iubmb.qmul.ac.uk/enzyme/EC1/6/5/7.html
https://www.kegg.jp/entry/R06854
https://en.wikipedia.org/wiki/Hydroxy-1,4-benzoquinone
https://pubs.rsc.org/en/content/articlelanding/1998/p2/a708772a
https://en.wikipedia.org/wiki/Hydroxy-1,4-benzoquinone
https://pubs.rsc.org/en/content/articlelanding/1998/p2/a708772a
https://www.smolecule.com/products/s601731?utm_src=pdf-body
https://iubmb.qmul.ac.uk/enzyme/EC1/6/5/7.html
https://www.smolecule.com/products/s601731?utm_src=pdf-body
https://en.wikipedia.org/wiki/Hydroxy-1,4-benzoquinone
https://www.kegg.jp/entry/R06854
https://en.wikipedia.org/wiki/Hydroxy-1,4-benzoquinone
https://en.wikipedia.org/wiki/Hydroxy-1,4-benzoquinone
https://www.smolecule.com/products/s601731?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

o Explore adjusting reaction concentration, temperature, or solvent to disfavor the dimerization

pathway.
o Consider in-situ generation and immediate use in the next reaction step to avoid isolation and

storage.
Scenario 2: Unintended Side Reactions in Hydroxyl Radical Route

e Potential Cause: The highly reactive hydroxyl radicals involved in one synthesis path [3] can lead to

non-specific reactions.
¢ Investigation Path: Use analytical techniques (like HPLC) to detect and identify side products.

e Optimization Strategy:
o Precisely control the generation rate of hydroxyl radicals.
o Ensure the 1,4-benzoquinone starting material is pure.

Scenario 3: Need for Specific Isomer

e Clarification: The compound is one of three hydroxybenzoquinone isomers. The "2-" prefix is often
considered superfluous as it's the only hydroxy derivative of 1,4-benzoquinone [2].

¢ Solution: When sourcing or synthesizing, focus on the IUPAC name 2-hydroxycyclohexa-2,5-
diene-1,4-dione or the CAS number 2474-72-8 to ensure precision [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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benzoquinone-production]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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